molecular formula C5H6N2O3 B1213158 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid CAS No. 27372-38-9

6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

Cat. No. B1213158
CAS RN: 27372-38-9
M. Wt: 142.11 g/mol
InChI Key: VUADWGRLHPTYPI-UHFFFAOYSA-N
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Description

“6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid” is a chemical compound with the molecular formula C5H6N2O3 . It is used in various applications such as anti-tumor, anti-bacterial, and agricultural pesticides .


Synthesis Analysis

The synthesis of 1,4,5,6-tetrahydropyridazines involves a diverse range of alkoxyallenes and 1,2-diaza-1,3-dienes undergoing (4 + 2) cycloaddition to generate the desired products in excellent yields .


Molecular Structure Analysis

The molecular weight of this compound is 142.11 . The InChI code for this compound is 1S/C5H6N2O3/c8-4-2-1-3 (5 (9)10)6-7-4/h1,6H,2H2, (H,7,8) (H,9,10) .


Physical And Chemical Properties Analysis

This compound has a melting point of 196-198°C and a density of 1.65±0.1 g/cm3 (20 ºC 760 Torr) . It is stored in a sealed, dry environment at room temperature .

Scientific Research Applications

Safety and Hazards

“6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid” is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6N2O3/c8-4-2-1-3(5(9)10)6-7-4/h1-2H2,(H,7,8)(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUADWGRLHPTYPI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)NN=C1C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60181809
Record name 1,4,5,6-Tetrahydro-6-oxo-3-pyridazinecarboxylic acid
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

CAS RN

27372-38-9
Record name 1,4,5,6-Tetrahydro-6-oxo-3-pyridazinecarboxylic acid
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Record name 27372-38-9
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Record name 1,4,5,6-Tetrahydro-6-oxo-3-pyridazinecarboxylic acid
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
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Record name 1,4,5,6-TETRAHYDRO-6-OXO-3-PYRIDAZINECARBOXYLIC ACID
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Synthesis routes and methods I

Procedure details

The disclosed embodiments stem from the examination of several classes of compounds that quantitatively react with hydrazine to form stable organic products. The reaction of 2-ketoglutaric acid with hydrazine reacts to provide a greater than 99% yield of 6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid (PCA) based on hydrazine as the limiting reagent. It has been found that this compound allows for the facile remediation of hydrazine under a variety of conditions. The focus of the disclosed embodiments concerns the use of 2-ketoglutaric acid or other dicarbonyl compounds for the remediation of hydrazine.
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Synthesis routes and methods II

Procedure details

A number of deuterated glutamines (starting material for preparing Compound B) have previously been made, including 2,3,4-trideutero-glutamine (i.e., R2=D, R4=D, and Z=D), which was made via the deuterium reduction of 6-carboxy-3(2H)-pyridazone (see Stogniew, J. Labelled Compounds and Radiopharmaceuticals 1981, 18(6), 897-903), and 2,2,3,3,4 pentadeutero-glutamine (i.e., R2-R5=D and Z=D), which was obtained in a multi-step synthesis (see Blomquist, J. Org. Chem. 1966, 12, 4121-27). Stogniew also notes that the 5-mono-deutero-glutamine could be obtained through deuterium reduction of 4,5-dihydro-6-carboxy-3(2H)-pyridazone.
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deuterated glutamines
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2,3,4-trideutero-glutamine
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deuterium
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2,2,3,3,4 pentadeutero-glutamine
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5-mono-deutero-glutamine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
Reactant of Route 2
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
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6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
Reactant of Route 4
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
Reactant of Route 5
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
Reactant of Route 6
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

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